Cas no 2237054-53-2 (Tubulin inhibitor 1)

• Product Name: Tubulin inhibitor 1
• CAS No: 2237054-53-2
• MF: C₂₁H₂₄N₂O₄
• MW: 368.426265716553
• CID: 4742702
• PubChem ID: 137319628
• Update Time: 2026-02-25

Tubulin inhibitor 1 Chemical and Physical Properties

Names and Identifiers

• Tubulin inhibitor 1
• 4-(4-ethoxyphenyl)-1-methyl-3-(3,4,5-trimethoxyphenyl)-1H-pyrazole
• 96C
• AKOS040740473
• CHEMBL4295060
• 4-(4-ethoxyphenyl)-1-methyl-3-(3,4,5-trimethoxyphenyl)pyrazole
• CS-0047691
• 2237054-53-2
• MS-25904
• HY-112607
• G16582
• DA-68396

• Inchi： 1S/C21H24N2O4/c1-6-27-16-9-7-14(8-10-16)17-13-23(2)22-20(17)15-11-18(24-3)21(26-5)19(12-15)25-4/h7-13H,6H2,1-5H3
• InChI Key： YWYCRTNRTJCKHS-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1C(=CN(C)N=1)C1C=CC(=CC=1)OCC)OC)OC

Computed Properties

• Exact Mass: 368.17360725 g/mol
• Monoisotopic Mass: 368.17360725 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 368.4
• XLogP3: 3.8
• Topological Polar Surface Area: 54.7

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 471.5±45.0 °C(Predicted)
• pka: 1.25±0.10(Predicted)

Tubulin inhibitor 1 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Tubulin inhibitor 1

Tubulin Inhibitor 1 (CAS No: 2237054-53-2) – A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

The compound identified by the CAS number 2237054-53-2 and marketed under the product name Tubulin Inhibitor 1 represents a significant advancement in the field of chemical biology and medicinal chemistry. This compound has garnered considerable attention due to its unique mechanism of action and its potential applications in the treatment of various diseases, particularly those associated with dysregulated microtubule dynamics. As our understanding of cellular processes continues to evolve, inhibitors targeting tubulin have emerged as a cornerstone in the development of novel therapeutic strategies.

Tubulin, the major component of microtubules, plays an indispensable role in maintaining cellular structure and function. Microtubules are dynamic polymers that are essential for a multitude of cellular processes, including cell division, intracellular transport, and signal transduction. The ability to modulate tubulin polymerization has opened up new avenues for therapeutic intervention. Tubulin Inhibitor 1 is designed to interfere with the normal assembly and disassembly of microtubules, thereby disrupting critical cellular functions in pathogenic cells.

Recent research has highlighted the importance of tubulin inhibitors in oncology. Cancer cells often exhibit altered microtubule dynamics, which contribute to their uncontrolled proliferation and resistance to apoptosis. By inhibiting tubulin polymerization, Tubulin Inhibitor 1 can induce mitotic arrest and apoptosis in cancer cells, making it a promising candidate for the development of anticancer therapies. Studies have demonstrated that this compound exhibits potent activity against a range of tumor types, including those that are resistant to conventional chemotherapeutic agents.

The pharmacological profile of Tubulin Inhibitor 1 is further enhanced by its favorable pharmacokinetic properties. The compound exhibits high selectivity for tubulin over other cytoskeletal proteins, minimizing off-target effects. Additionally, its solubility and bioavailability make it an attractive candidate for formulation into various delivery systems, including oral and intravenous formulations. These attributes are crucial for ensuring efficacy and patient compliance in clinical settings.

In vitro studies have revealed that Tubulin Inhibitor 1 can effectively disrupt microtubule networks in cancer cells, leading to cell cycle arrest and apoptosis. Mechanistic studies have identified key interactions between the compound and tubulin subunits, which are essential for its inhibitory activity. These interactions have been validated through structural biology techniques such as X-ray crystallography and cryo-electron microscopy, providing insights into the molecular basis of its action.

The clinical development of Tubulin Inhibitor 1 has been supported by preclinical studies demonstrating its safety and efficacy in animal models. These studies have shown that the compound can effectively inhibit tumor growth while maintaining acceptable levels of toxicity. The results from these preclinical trials have paved the way for human clinical trials, where the compound is being evaluated for its potential as a monotherapy or in combination with other anticancer agents.

The field of chemical biology continues to evolve with the discovery of novel compounds like Tubulin Inhibitor 1. Advances in computational chemistry and high-throughput screening technologies have accelerated the discovery pipeline for tubulin inhibitors. These technologies allow researchers to rapidly identify and optimize lead compounds with improved potency and selectivity. The integration of machine learning algorithms into drug discovery has further enhanced our ability to predict the pharmacological properties of new compounds.

The therapeutic potential of Tubulin Inhibitor 1 extends beyond oncology. Emerging evidence suggests that tubulin inhibitors may have applications in treating neurological disorders characterized by microtubule dysfunction. For instance, compounds targeting tubulin have shown promise in preclinical models of Alzheimer's disease and Parkinson's disease by promoting neuroprotection and mitigating neurodegeneration. These findings underscore the broad therapeutic relevance of modulating tubulin dynamics.

The development of resistance to tubulin inhibitors remains a significant challenge in clinical practice. However, ongoing research is focused on overcoming this issue through rational drug design and combination therapies. By targeting multiple pathways involved in microtubule dynamics, researchers aim to develop more robust treatment strategies that can circumvent resistance mechanisms.

In conclusion, Tubulin Inhibitor 1 (CAS No: 2237054-53-2) represents a significant advancement in the field of chemical biology and medicinal chemistry. Its ability to modulate tubulin dynamics makes it a versatile tool for therapeutic intervention in various diseases, particularly cancer. With continued research and development, this compound holds great promise for improving patient outcomes across multiple medical disciplines.